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Compound of Interest

Compound Name: (Rac)-PEAQX

Cat. No.: B15621099 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential procedural

information for the proper disposal of (Rac)-PEAQX, a competitive NMDA receptor antagonist.

Adherence to these guidelines is critical for laboratory safety and environmental responsibility.

(Rac)-PEAQX and its salts are categorized as harmful if swallowed and require careful

handling to avoid inhalation of dust, fumes, or vapors. While a comprehensive Safety Data

Sheet (SDS) detailing specific disposal protocols is not publicly available, established principles

of laboratory chemical waste management provide a clear framework for its safe disposal.

Key Safety and Handling Data
A summary of essential safety information for (Rac)-PEAQX and its common salt is presented

below. This data underscores the importance of appropriate personal protective equipment

(PPE) and cautious handling during all stages of use and disposal.

Compound Hazard Classification Precautionary Statements

PEAQX tetrasodium hydrate Harmful if swallowed (H302)

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay (P261)
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The recommended procedure for the disposal of (Rac)-PEAQX involves treating it as

hazardous chemical waste. This ensures containment and proper handling by certified

professionals.

Personal Protective Equipment (PPE): Before handling (Rac)-PEAQX waste, all personnel

must wear appropriate PPE, including:

Safety goggles or a face shield

Chemical-resistant gloves

A laboratory coat

Respiratory protection if there is a risk of generating dust or aerosols.

Waste Segregation:

Do not mix (Rac)-PEAQX waste with other chemical waste streams unless compatibility

has been confirmed.

Segregate solid waste (e.g., contaminated filter paper, weighing boats) from liquid waste

(e.g., solutions containing (Rac)-PEAQX).

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with the chemical properties of (Rac)-PEAQX.

For solid waste, a securely sealed bag or a wide-mouth container is appropriate.

For liquid waste, use a screw-cap bottle, ensuring it is not filled beyond 90% capacity to

allow for vapor expansion.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."
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The label must include the full chemical name: "(Rac)-PEAQX" or "(Rac)-[--INVALID-LINK-

-methyl] phosphonic acid".

Indicate the approximate quantity of the waste.

List all components of a mixture, including solvents.

Include the date when the waste was first added to the container.

Storage:

Store the sealed and labeled waste container in a designated and secure satellite

accumulation area within the laboratory.

This area should be away from general laboratory traffic and incompatible chemicals.

Ensure secondary containment is used to prevent spills.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Provide the EHS office with a complete and accurate description of the waste as indicated

on the label.

Do not attempt to dispose of (Rac)-PEAQX down the drain or in regular trash.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of (Rac)-PEAQX in a

laboratory setting.
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Step 1: Don Appropriate PPE

Initiate
Disposal

Step 2: Segregate Waste
(Solid vs. Liquid)

Step 3: Place in a Compatible
Hazardous Waste Container

Step 4: Label Container Correctly
- 'Hazardous Waste'

- Full Chemical Name
- Quantity & Date

Step 5: Store in Designated
Satellite Accumulation Area

Step 6: Contact EHS for Pickup

End: Professional Disposal

Final
Step

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15621099?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Proper Disposal of (Rac)-PEAQX: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621099#rac-peaqx-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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